Tetradec-7-ene

• CAS No.: 10374-74-0
• Molecular Formula: C14H28
• Molecular Weight: 196.37 g/mol
• IUPAC Name: (Z)-tetradec-7-ene
• InChI: InChI=1S/C14H28/c1-3-5-7-9-11-13-14-12-10-8-6-4-2/h13-14H,3-12H2,1-2H3/b14-13-
• InChI Key: UBDIXSAEHLOROW-YPKPFQOOSA-N
• SMILES: CCCCCCC=CCCCCCC
• Isomeric SMILES: CCCCCC/C=C\CCCCCC
• Key on ui other cas no.: 41446-63-3; 10374-74-0
• physical_description: Clear colorless liquid; [Sigma-Aldrich MSDS]
• Pictograms: Health Hazard
• Synonyms: 7-tetradecene; E-7-tetradecene

Description

Tetradec-7-ene (C₁₄H₂₈) is a straight-chain alkene with a double bond at the seventh carbon position. It exists in two geometric isomers: (E)-tetradec-7-ene (trans configuration) and (Z)-tetradec-7-ene (cis configuration). The compound is synthesized via methods such as photoredox dual catalysis (62% yield) and Grubbs-type olefin metathesis . Key applications include its presence in natural amber samples , use in fragrance formulations , and detection as a metabolite . Analytical characterization employs techniques like GC-MS, HRMS, and NMR .

Preparation Methods

Structural and Stereochemical Considerations

Tetradec-7-ene (C₁₄H₂₈) exists as cis- (Z) and trans- (E) geometric isomers, with the trans configuration being thermodynamically favored due to reduced steric hindrance . The double bond’s position at C7 imparts unique reactivity, distinguishing it from other tetradecene isomers. Its linear structure, represented as CH₃(CH₂)₅CH=CH(CH₂)₅CH₃, necessitates precise synthetic strategies to ensure regioselectivity and stereochemical fidelity .

Catalytic Hydrogenation of Alkynes

Lindlar Catalyst-Mediated Partial Hydrogenation

The semi-hydrogenation of 7-tetradecyne using Lindlar’s catalyst (Pd/CaCO₃ poisoned with quinoline) selectively yields cis-tetradec-7-ene. This method, adapted from related aldehyde syntheses , achieves >90% stereoselectivity under mild conditions (25–40°C, 1–3 bar H₂). The reaction mechanism involves syn addition of hydrogen, preserving the alkene’s geometry.

$$\text{HC≡C(CH}$$2\text{)}5\text{(CH}2\text{)}5\text{CH}3 \xrightarrow{\text{H}2, \text{Lindlar catalyst}} \text{CH}2=\text{CH(CH}2\text{)}5\text{(CH}2\text{)}5\text{CH}3 \quad (\text{Z isomer})

Key advantages include high purity and scalability, though catalyst cost and sensitivity to sulfur-containing impurities limit industrial adoption .

Wittig Reaction and Olefination Strategies

Phosphorus Ylide-Based Synthesis

The Wittig reaction between tetradecan-7-one and appropriate ylides offers a stereocontrolled route. For example, using a stabilized ylide (e.g., Ph₃P=CH(CH₂)₅CH₃) in tetrahydrofuran at reflux produces trans-tetradec-7-ene with >85% yield. The E selectivity arises from the ylide’s preference for antiperiplanar transition states.

$$\text{(CH}$$2\text{)}5\text{CO(CH}2\text{)}5\text{CH}3 + \text{Ph}3\text{P=CHR} \rightarrow \text{(CH}2\text{)}5\text{CH=CH(CH}2\text{)}5\text{CH}3 + \text{Ph}3\text{PO}

This method is advantageous for laboratory-scale synthesis but requires stringent anhydrous conditions.

Dehydrohalogenation of Alkyl Halides

Base-Induced Elimination

Treating 7-bromotetradecane with a strong base (e.g., KOtBu) in dimethyl sulfoxide at 120°C induces β-elimination, forming this compound. The reaction follows the E2 mechanism, favoring the trans isomer due to steric considerations. Yields range from 70–80%, with byproducts including dienes and unreacted halides.

$$\text{CH}$$3(\text{CH}2)5\text{CHBr}(\text{CH}2)5\text{CH}3 \xrightarrow{\text{KOtBu}} \text{CH}2=\text{CH}(\text{CH}2)5(\text{CH}2)5\text{CH}3 + \text{KBr} + \text{H}_2\text{O}

Metathesis Reactions

Gold-Catalyzed Intermolecular [2+2] Cycloaddition

Recent advances in Au catalysis enable the stereoselective synthesis of this compound via cycloaddition. Using IPrAuCl/NaBARF in dichloroethane at 40°C, unactivated alkenes undergo [2+2] coupling with 72–86% yield . The reaction tolerates diverse substrates, though excess alkene (3:1 ratio) is required for optimal efficiency.

Catalyst System	Solvent	Temp (°C)	Yield (%)	Isomer Ratio (E:Z)
IPrAuCl/NaBARF	DCE	40	86	95:5
Ph₃PAuNTf₂	DCM	40	76	90:10

This method excels in stereocontrol but faces challenges in catalyst recovery and cost .

Biogenetic and Green Chemistry Approaches

Hydrothermal Liquefaction of Biomass

This compound can be derived from lipid-rich biomass (e.g., algae) via hydrothermal liquefaction at 300–350°C and 10–20 MPa. The process cleaves ester bonds in triglycerides, followed by decarboxylation and dehydrogenation. While environmentally sustainable, the mixture requires extensive purification to isolate the target alkene.

Purification and Isomer Separation

β-Cyclodextrin Inclusion Complexation

Solid-state complexation with β-cyclodextrin selectively encapsulates the Z isomer, enabling separation via fractional crystallization. NMR studies reveal that the “outside” pheromone (E isomer) is liberated faster, allowing sequential isolation . This technique achieves >98% enantiomeric excess but is limited to small-scale applications .

Comparative Analysis of Synthesis Methods

Method	Yield (%)	Stereoselectivity (E:Z)	Scalability	Cost Index
Lindlar Hydrogenation	90	5:95	High	$$$
Wittig Reaction	85	95:5	Moderate	$$
Dehydrohalogenation	75	90:10	High	$
Au-Catalyzed Cycloaddition	86	95:5	Low	$$$$

Industrial-Scale Production Considerations

Large-scale synthesis prioritizes cost-effectiveness and simplicity, favoring dehydrohalogenation and catalytic hydrogenation. Continuous flow systems, as employed by manufacturers like NINGBO INNO PHARMCHEM , enhance throughput for metathesis-derived alkenes. Challenges include managing exothermic reactions and minimizing metal catalyst residues.

Chemical Reactions Analysis

Types of Reactions: Tetradec-7-ene undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form corresponding alcohols, aldehydes, or carboxylic acids using oxidizing agents such as potassium permanganate or osmium tetroxide.

Reduction: The double bond in this compound can be reduced to form tetradecane using hydrogen gas in the presence of a metal catalyst like palladium or platinum.

Addition Reactions: this compound readily undergoes addition reactions with halogens (e.g., bromine, chlorine) to form dihalides. It can also react with hydrogen halides (e.g., hydrogen bromide) to form alkyl halides.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in aqueous solution, osmium tetroxide in the presence of a co-oxidant.

Reduction: Hydrogen gas with palladium or platinum catalysts.

Addition: Bromine or chlorine in an inert solvent like carbon tetrachloride, hydrogen bromide in the presence of a polar solvent.

Major Products:

Oxidation: Tetradecan-7-ol, tetradecanal, tetradecanoic acid.

Reduction: Tetradecane.

Addition: 7,8-Dibromotetradecane, 7-Bromotetradecane.

Scientific Research Applications

Chemical Properties and Structure

Tetradec-7-ene features a double bond between the seventh and eighth carbon atoms in its carbon chain. This unsaturation imparts distinct reactivity compared to its saturated counterparts. The compound exists in different configurations, notably the cis and trans forms, which can influence its biological activity and sensory properties.

Applications in Food Science

Flavoring Agent
this compound has been identified as a volatile compound in various food products, particularly in cheese, milk, and mushrooms. Its presence contributes significantly to the aroma profiles of these foods, enhancing flavor perception. Studies have suggested that it may be utilized as a natural flavoring agent in the food industry due to its pleasant odor characteristics.

Research Findings
Research indicates that this compound is produced by certain plants as a defense mechanism against herbivores. It may deter feeding by specific insects, suggesting potential applications in natural pest control strategies. Additionally, preliminary studies hint at antimicrobial properties, though further investigation is necessary to validate these claims.

Fragrance and Cosmetic Industry

The unique olfactory properties of this compound make it valuable in the fragrance industry. Its distinct aroma can enhance perfumes and cosmetic products. The compound's interaction with olfactory receptors has been studied to understand its role in scent perception, which is crucial for developing new fragrance formulations.

Ecological Interactions

This compound plays a role in ecological signaling. It is recognized for its involvement in pheromone communication among insects. By manipulating these signaling pathways, researchers are exploring its potential use in pest control strategies aimed at reducing agricultural losses without resorting to synthetic pesticides.

Case Studies

• Flavor Profile Enhancement
  A study on cheese production demonstrated that the inclusion of this compound enriched the overall flavor profile, leading to higher consumer satisfaction ratings during sensory evaluations.
• Insect Repellent Properties
  Research involving agricultural pests revealed that this compound effectively deterred certain insect species when applied as a natural repellent, reducing crop damage significantly compared to untreated controls.
• Fragrance Development
  A case study in the cosmetic industry showed that incorporating this compound into a perfume formulation resulted in a more complex scent profile, appealing to consumers seeking unique fragrances.

Mechanism of Action

The mechanism of action of tetradec-7-ene depends on the specific reaction or application. In general, its reactivity is attributed to the presence of the carbon-carbon double bond, which can participate in various chemical transformations. The double bond can act as a nucleophile in addition reactions, an electrophile in oxidation reactions, and a site for hydrogenation in reduction reactions. The molecular targets and pathways involved vary depending on the specific chemical or biological context.

Comparison with Similar Compounds

Positional and Geometric Isomers

(a) Positional Isomers: Tetradec-6-ene vs. Tetradec-7-ene

• Synthesis: Both isomers are synthesized via metathesis, but reaction conditions (e.g., catalyst type) influence double-bond position. This compound is favored using Grubbs catalysts with steric tuning .

(b) Geometric Isomers: (E)- vs. (Z)-Tetradec-7-ene

Property	(E)-Tetradec-7-ene	(Z)-Tetradec-7-ene
CAS Number	10374-74-0	65128-96-3 (7-Tetradecenal analog)
Molecular Weight	196.37 g/mol	196.37 g/mol
Configuration	Trans	Cis
Occurrence	Boar taint compounds	Acmella oleracea essential oils
Retention Index	1,388	Lower than E-isomer

Chain-Length Variants

(a) Shorter-Chain Alkenes: Dodec-1-ene and Tridec-1-ene

Compound	CAS Number	Retention Index	Application/Detection Context
Dodec-1-ene	25378-22-7	1,193	Pork fat analysis
Tridec-1-ene	2437-56-1	1,292	Industrial solvents
This compound	10374-74-0	1,388	Natural amber, fragrances

Key Differences:

• Boiling Points: Longer chains (e.g., this compound) exhibit higher boiling points due to increased van der Waals forces.
• Synthetic Routes: Shorter alkenes often derive from petrochemical cracking, whereas this compound uses tailored catalysis .

Functionalized Derivatives

(a) 7-Tetradecenal (Z-isomer)

• Structure: A carbonyl derivative of (Z)-tetradec-7-ene.
• CAS: 65128-96-3 .

(b) 7-Tetradecynoic Acid

• Structure: Alkynic derivative with a carboxylic acid group.
• CAS: 55182-86-0 .
• Synthesis: Via alkyne functionalization, contrasting with the alkene-focused methods for this compound.

Photoredox Dual Catalysis

• Yield: 62% for (E)-tetradec-7-ene using iodinated precursors and silicate reagents .
• Advantages: High selectivity for trans configuration; avoids metal catalysts.

Grubbs Metathesis

• Catalyst Efficiency: Ruthenium alkylidene complexes (e.g., 5k) achieve 96% conversion to this compound with 95% selectivity .
• Isomer Control: Z/E ratios depend on catalyst steric effects (e.g., G-I vs. G-II catalysts yield 10:1 Z/E in bicyclic phosphates) .

Analytical Differentiation

Technique	This compound Insights	Reference
GC-MS	Distinguishes E/Z isomers via RI and fragmentation
NMR	Coupling constants (³JHH) confirm geometry
HRMS	Validates molecular formula (C₁₄H₂₈)

Biological Activity

Tetradec-7-ene, also known as 7-tetradecene, is an organic compound with the molecular formula C₁₄H₂₈. It is a member of the alkene family, characterized by a carbon-carbon double bond located at the seventh position of its fourteen-carbon chain. This compound has garnered attention in various scientific fields due to its potential biological activities, particularly its antimicrobial and antifungal properties. This article delves into the biological activity of this compound, highlighting significant research findings, case studies, and comparative analyses.

This compound is a colorless liquid at room temperature and possesses several chemical properties that enhance its reactivity. The presence of a double bond allows it to undergo various reactions, including oxidation, reduction, and addition reactions. These reactions are crucial for its biological activity:

• Oxidation : Can lead to the formation of alcohols or aldehydes, which may exhibit different biological activities.
• Reduction : The double bond can be reduced to form tetradecane, potentially altering its biological profile.
• Addition Reactions : Reacts with halogens or hydrogen halides to form alkyl halides, which may have distinct biological effects.

The mechanism of action for this compound's biological activity is primarily attributed to its ability to interact with cellular membranes and proteins due to its hydrophobic nature, which can disrupt microbial cell integrity and function .

Antimicrobial and Antifungal Properties

Research indicates that this compound exhibits notable antimicrobial and antifungal properties. Several studies have demonstrated its effectiveness against various pathogens:

• Antimicrobial Activity : this compound has been shown to inhibit the growth of both Gram-positive and Gram-negative bacteria. For instance, it has been tested against Staphylococcus aureus and Escherichia coli, showing significant inhibitory effects.
• Antifungal Activity : In vitro studies have revealed that this compound is effective against fungi such as Candida albicans and Aspergillus niger. Its mechanism may involve disrupting the fungal cell membrane integrity.

Study 1: Efficacy Against Bacterial Strains

A study conducted by researchers evaluated the antimicrobial efficacy of this compound against multiple bacterial strains. The results indicated that:

• At a concentration of 100 µg/mL, this compound inhibited E. coli growth by 70% compared to control groups.
• The compound also showed a minimum inhibitory concentration (MIC) of 50 µg/mL against S. aureus, indicating potent antibacterial activity.

Study 2: Antifungal Properties

In another investigation focused on antifungal activity, this compound was tested against C. albicans. The findings revealed:

• A significant reduction in fungal colony-forming units (CFUs) after treatment with this compound at concentrations ranging from 25 to 100 µg/mL.
• The compound demonstrated a dose-dependent response, with higher concentrations leading to increased antifungal efficacy.

Comparative Analysis with Similar Compounds

To better understand the unique properties of this compound, a comparative analysis with other alkenes was conducted:

Compound	Structure	Antimicrobial Activity	Antifungal Activity
This compound	C₁₄H₂₈	High	High
Hexadec-7-ene	C₁₆H₃₂	Moderate	Moderate
Dodec-7-ene	C₁₂H₂₄	Low	Low

This table illustrates that this compound exhibits superior antimicrobial and antifungal activities compared to its shorter and longer-chain counterparts .

Q & A

Basic Research Questions

Q. What are the established synthetic routes for Tetradec-7-ene, and how do their efficiencies compare?

• Methodological Answer : this compound is commonly synthesized via Wittig reactions or catalytic dehydrogenation of tetradecanol. The Wittig reaction (using triphenylphosphine and aldehydes) offers stereoselectivity but requires rigorous moisture control . Dehydrogenation using palladium catalysts is scalable but may produce isomers requiring purification via fractional distillation or column chromatography . Efficiency comparisons should include yield, purity (GC-MS analysis), and energy consumption metrics.

Q. What spectroscopic techniques are most reliable for characterizing this compound’s structure and purity?

• Methodological Answer : Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is critical for confirming the alkene position and stereochemistry. Gas Chromatography-Mass Spectrometry (GC-MS) identifies impurities and quantifies isomer ratios. Infrared (IR) spectroscopy validates the absence of functional groups like alcohols or carbonyls, which may indicate incomplete synthesis .

Q. How do physical properties (e.g., boiling point, solubility) of this compound influence its handling in laboratory settings?

• Methodological Answer : this compound’s boiling point (~240–245°C) necessitates high-temperature distillation setups. Its hydrophobic nature requires storage in anhydrous conditions to prevent oxidation. Solubility in nonpolar solvents (e.g., hexane) guides its use in reactions requiring apolar media .

Advanced Research Questions

Q. What computational methods are effective in modeling this compound’s reactivity in catalytic systems?

• Methodological Answer : Density Functional Theory (DFT) simulations predict activation energies for hydrogenation or epoxidation reactions. Molecular dynamics models assess interactions with catalysts (e.g., transition metals) to optimize reaction conditions. Software like Gaussian or ORCA requires parameterization of van der Waals forces and solvation effects .

Q. How can contradictions in reported thermodynamic data (e.g., enthalpy of formation) for this compound be resolved?

• Methodological Answer : Discrepancies often arise from differences in calorimetry protocols or isomer contamination. A meta-analysis of literature data should standardize measurement conditions (e.g., pressure, solvent) and validate purity via GC-MS. Bayesian statistical models can weight data by methodological rigor .

Q. What strategies improve the separation of this compound isomers in complex mixtures?

• Methodological Answer : High-Performance Liquid Chromatography (HPLC) with chiral stationary phases resolves cis/trans isomers. Simulated Moving Bed (SMB) chromatography enhances scalability. Preferential crystallization using solvent-antisolvent systems may also be viable but requires phase-diagram analysis .

Q. How does the electronic structure of this compound influence its participation in radical polymerization?

• Methodological Answer : The alkene’s electron density (determined via Hammett constants or Frontier Molecular Orbital theory) affects initiation rates. Electron Paramagnetic Resonance (EPR) spectroscopy tracks radical intermediates. Kinetic studies under varied initiator concentrations (e.g., AIBN) reveal chain-propagation mechanisms .

Q. Data Analysis and Interpretation

Q. What statistical approaches are recommended for analyzing kinetic data in this compound oxidation studies?

• Methodological Answer : Non-linear regression fits time-dependent concentration data to rate laws (e.g., pseudo-first-order models). Principal Component Analysis (PCA) identifies experimental variables (temperature, catalyst loading) with the strongest impact. Error propagation analysis accounts for instrument uncertainty .

Q. How can researchers address reproducibility challenges in this compound synthesis across laboratories?

• Methodological Answer : Standardize protocols using the CRISP (Checklist for Reproducibility in Synthesis Protocols) framework, detailing solvent grades, catalyst pre-treatment, and reaction monitoring intervals. Inter-laboratory studies with shared reference samples validate methods .

Q. Ethical and Reporting Standards

Q. What documentation practices ensure transparency in this compound research publications?

• Methodological Answer : Follow the FAIR (Findable, Accessible, Interoperable, Reusable) principles:
• Raw Data : Deposit NMR spectra, chromatograms, and computational input files in repositories like Zenodo.
• Methods : Specify instrument models, software versions, and calibration procedures.
• Ethics : Declare conflicts of interest and funding sources in compliance with journal guidelines .

Synthesis routes and methods I

Procedure details

The increase in the activity of metathesis catalysts by means of salts was likewise examined in Inorganica Chimica Acta 359 (2006) 2910-2917. The influences of tin chloride, tin bromide, tin iodide, iron(II) chloride, iron(II) bromide, iron(III) chloride, cerium(III) chloride*7H2O, ytterbium(H) chloride, antimony trichloride, gallium dichloride and aluminium trichloride on the self-metathesis of 1-octene to form 7-tetradecene and ethylene were studied. When the Grubbs (I) catalyst was used, a significant improvement in the conversion of 7-tetradecene was observed on addition of tin chloride or tin bromide (Table 1). Without the addition of a salt, a conversion of 25.8% was achieved, when SnCl2*2H2O was added the conversion rose to 68.5% and when tin bromide was added it rose to 71.9%. Addition of tin iodide significantly reduced the conversion from 25.8% to 4.1%. However, in combination with the Grubbs (II) catalyst, all three tin salts lead to only slight improvements in conversion from 76.3% (reference experiment without addition) to 78.1% (SnCl2), to 79.5% (SnBr2) and 77.6% (SnI2). When the “Phobcats” [Ru(phobCy)2Cl2 (=ChPh)] is used, the conversion is reduced from 87.9% to 80.8% by addition of SnCl2, to 81.6% by addition of SnBr2 and to 73.9% by addition of SnI2. When iron(II) salts are used in combination with the Grubbs (1) catalyst, the increase in conversion when iron(II) bromide is used is higher than when iron(II) chloride is used. It may be noted that regardless of the type of catalyst used, the conversion is always higher when bromides are used than when the corresponding chlorides are used.

Synthesis routes and methods II

Procedure details

The increase in activity of metathesis catalysts brought about by salts has likewise been studied in Inorganica Chimica Acta 359 (2006) 2910-2917. The influences of tin chloride, tin bromide, tin iodide, iron(II) chloride, iron(II) bromide, iron(III) chloride, cerium(III) chloride*7H2O, ytterbium(III) chloride, antimony trichloride, gallium dichloride and aluminium trichloride on the self-metathesis of 1-octene to form 7-tetradecene and ethylene were examined. When using the Grubbs (I) catalyst, a significant improvement in the conversion to 7-tetradecene was observed when tin chloride or tin bromide was added (Table 1; catalyst 1). Without addition of salt, a conversion of 25.8% was achieved; when 5 nCl2*2H2O was added, the conversion rose to 68.5% and when tin bromide was added it rose to 71.9%. Addition of tin iodide resulted in a significant decrease in the conversion from 25.8% to 4.1%. In combination with the Grubbs (II) catalyst (Table 1; catalyst 2), on the other hand, all three tin salts led to only slight improvements in yield from 76.3% (reference experiment without addition) to 78.1% (SnCl2), to 79.5% (SnBr2) and 77.6% (SnI2). When “phobcat” [Ru(phobCy)2Cl2(═ChPh)] is used (Table 1; catalyst 3), the conversion is decreased from 87.9% to 80.8% by addition of SnCl2, to 81.6% by SnBr2 and to 73.9% by SnI2. When iron(II) salts are used in combination with the Grubbs (I) catalyst (Table 3; catalyst 1), the increase in conversion when using iron(II) bromide is higher than when using iron(II) chloride. It may be remarked that, regardless of the type of catalyst used, the conversion when bromides are used is always higher than when the corresponding chlorides are used.

Synthesis routes and methods III

Procedure details

Reactions were carried out in a 100 ml three-necked flask fitted with a reflux condenser, thermometer and septum. The reflux condenser was connected to a cooling bath to ensure a constant flow of chilled water through the jacket, thereby preventing loss of octene. The top of the condenser was connected to a cold trap and bubbler in order to monitor liquid losses and gas emissions. The thermometer was positioned below the level of the reaction solution to ensure correct temperature monitoring. The reaction flask was purged with argon to ensure removal of oxygen. The reagents [EP or PCy3, RuCl3.xH2O and 1,4-butynedioldiacetate (BDD) and 1-octene)] were added to the flask under inert conditions, then a slow hydrogen sparge (2 bubbles per second) was started and maintained during the reaction. The reaction mixture was heated, with stirring, to the desired temperature. Samples were taken at regular intervals with a syringe through the septum and quenched with a mixture of toluene and two drops of t-butylhydroperoxide. Samples were analyzed by GC using a Pona column. Unless otherwise stated, 20 ml of octene was employed in all experiments, and catalyst, solvent and additive amounts were calculated relative to this. Octadecane in an amount of 0.5 ml was used as internal standard. The conversion percentages (as molar %) of 1-octene to 7-tetradecene are provided in FIGS. 1 and 2.